4-Formyl-2-methoxyphenyl 4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: (4-formyl-2-methoxyphenyl) 4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C17H16O4S/c1-20-15-8-11(9-18)6-7-14(15)21-17(19)13-10-22-16-5-3-2-4-12(13)16/h6-10H,2-5H2,1H3
• InChI Key: YEGCVYZFRBFXOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=O)OC(=O)C2=CSC3=C2CCCC3
• Molecular Formula: C17H16O4S
• Molecular Weight: 316.4 g/mol
• CAS No.: 851207-58-4

Description

“4-Formyl-2-methoxyphenyl 4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate” is a complex organic compound. It is an active pharmaceutical intermediate. The condensation of an amino carboxyalkyl derivative of 4,5,6,7-tetrahydrobenzo[b]thiophene with salicylaldehyde yields a potentially tridentate Schiff base (HSAT), which forms a series of copper (II) complexes.

Synthesis Analysis

The synthesis of thiophene derivatives often involves the Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives. In the case of “this compound”, the reaction of ethyl 2-diazo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate 1 with 3-iminobutyronitrile 2 gives the hydrazone derivative.

Molecular Structure Analysis

The molecular structure of “this compound” is complex. The core structure is a 4,5,6,7-tetrahydrobenzo[b]thiophene, a five-membered heterocyclic compound containing a sulfur atom.

Chemical Reactions Analysis

Thiophene derivatives, including “this compound”, are involved in various chemical reactions. For instance, the condensation of an amino carboxyalkyl derivative of 4,5,6,7-tetrahydrobenzo[b]thiophene with salicylaldehyde yields a potentially tridentate Schiff base (HSAT), which forms a series of copper (II) complexes.

Future Directions

Thiophene derivatives, including “4-Formyl-2-methoxyphenyl 4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate”, continue to attract great interest in both industry and academia due to their diverse applications in medicinal chemistry and material science. Future research may focus on the synthesis and characterization of novel thiophene moieties with wider therapeutic activity.